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Compound of Interest

Compound Name: C.I. Direct blue 75

Cat. No.: B1582028

An In-depth Technical Guide to C.I. Direct Blue
75

This technical guide provides a comprehensive overview of the molecular structure, chemical
formula, and physicochemical properties of C.I. Direct Blue 75. It is intended for researchers,
scientists, and professionals in drug development and related fields, offering detailed
information on its synthesis and analytical methodologies.

Molecular Structure and Formula

C.l. Direct Blue 75, also known by its Colour Index number 34220, is a trisazo dye.[1][2] Its
chemical structure is characterized by three azo groups (-N=N-) that connect four substituted
naphthalene and benzene rings. The systematic name for C.l. Direct Blue 75 is tetrasodium 5-
[[1-hydroxy-6-(phenylamino)-3-sulphonato-2-naphthyl]azo]-8-[[6-sulphonato-4-[(3-
sulphonatophenyl)azo]naphthyllazo]naphthalene-2-sulphonate.

The molecular formula for C.l. Direct Blue 75 is Ca2H25N7Nas013Sa4.[1]
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Figure 1. 2D Chemical Structure of C.l. Direct Blue 75.

Physicochemical Properties

C.l. Direct Blue 75 is a dark blue powder that is soluble in water and insoluble in most organic
solvents.[1] A summary of its key quantitative properties is presented in the table below.

Property Value Reference
Molecular Weight 1055.91 g/mol [1]
Chemical Class Trisazo [11[2]

C.I. Number 34220 [2]

CAS Number 6428-60-0 [1]
Appearance Dark blue powder [1]

- Soluble in water, insoluble in
Solubility ] [1]
organic solvents

Light Fastness 4-5 (on a scale of 1-8) [2]

Washing Fastness 2-3 (on a scale of 1-5) [2]
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Experimental Protocols

The synthesis of C.I. Direct Blue 75 is a multi-step process involving a series of diazotization
and coupling reactions.[1] The general manufacturing method is as follows:

o First Diazotization and Coupling: 3-Aminobenzenesulfonic acid is diazotized and then
coupled with 5-Aminonaphthalene-2-sulfonic acid.

e Second Diazotization and Coupling: The product from the first step is diazotized again and
subsequently coupled with another molecule of 5-Aminonaphthalene-2-sulfonic acid.

o Third Diazotization and Coupling: The resulting intermediate is diazotized for a third time and
finally coupled with 4-Hydroxy-7-(phenylamino)naphthalene-2-sulfonic acid under alkaline
conditions to yield C.l. Direct Blue 75.[1]

A detailed laboratory-scale protocol based on general procedures for trisazo dye synthesis
would involve the following steps:

Materials:

3-Aminobenzenesulfonic acid

» 5-Aminonaphthalene-2-sulfonic acid
 4-Hydroxy-7-(phenylamino)naphthalene-2-sulfonic acid
e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

e Sodium hydroxide (NaOH)

e Sodium carbonate (Na2CO3)

e Ice

Procedure:
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Step 1: First Diazotization of 3-Aminobenzenesulfonic acid

» Dissolve a specific molar equivalent of 3-Aminobenzenesulfonic acid in dilute hydrochloric
acid.

e Cool the solution to 0-5 °C in an ice bath.

e Slowly add a chilled aqueous solution of sodium nitrite while maintaining the temperature
below 5 °C.

 Stir the mixture for 30 minutes to ensure complete diazotization.
Step 2: First Coupling Reaction

e Dissolve an equimolar amount of 5-Aminonaphthalene-2-sulfonic acid in a weakly acidic
agueous solution.

e Cool this solution to 0-5 °C.

e Slowly add the diazonium salt solution from Step 1 to the solution of the coupling
component, maintaining the temperature and pH.

« Stir the reaction mixture for several hours until the coupling is complete, which can be
monitored by thin-layer chromatography (TLC).

Step 3: Second Diazotization
« |solate the monoazo intermediate from Step 2.

o Redissolve the intermediate in an appropriate solvent and repeat the diazotization procedure
as described in Step 1.

Step 4: Second Coupling Reaction

» Repeat the coupling procedure as described in Step 2, using another equimolar amount of 5-
Aminonaphthalene-2-sulfonic acid as the coupling component.

Step 5: Third Diazotization
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« Isolate the disazo intermediate from Step 4.
e Redissolve the intermediate and perform a third diazotization as described in Step 1.
Step 6: Final Coupling Reaction

» Dissolve a molar equivalent of 4-Hydroxy-7-(phenylamino)naphthalene-2-sulfonic acid in an
alkaline solution (using sodium hydroxide or sodium carbonate).

e Cool the solution to 0-5 °C.

e Slowly add the diazonium salt solution from Step 5 to the alkaline solution of the final
coupling component. The pH should be maintained in the alkaline range to facilitate coupling.

 Stir the mixture until the reaction is complete.
Step 7: Isolation and Purification

o The final trisazo dye, C.l. Direct Blue 75, is salted out from the reaction mixture by adding
sodium chloride.

o The precipitated dye is collected by filtration, washed with a brine solution, and dried.
» Further purification can be achieved by recrystallization.
UV-Visible Spectroscopy:

e Purpose: To determine the maximum absorption wavelength (Amax) and quantify the
concentration of the dye in solution.

e Protocol:

o Prepare a stock solution of C.I. Direct Blue 75 of a known concentration (e.g., 100 mg/L)
in deionized water.

o Prepare a series of standard solutions of decreasing concentrations by serial dilution of
the stock solution.
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o Record the UV-Vis absorption spectrum of each standard solution over a wavelength
range of 400-800 nm using a spectrophotometer.

o ldentify the Amax from the spectrum of the most concentrated solution.

o Construct a calibration curve by plotting the absorbance at Amax against the concentration
of the standard solutions.

o The concentration of an unknown sample can be determined by measuring its absorbance
at Amax and using the calibration curve.

High-Performance Liquid Chromatography (HPLC):
e Purpose: To assess the purity of the dye and separate it from any impurities or byproducts.
e Protocol:

o Mobile Phase: A typical mobile phase for azo dyes would be a gradient of acetonitrile and
an aqueous buffer (e.g., ammonium acetate or phosphate buffer) at a specific pH.

o Stationary Phase: A C18 reversed-phase column is commonly used.

o Sample Preparation: Dissolve a small amount of the C.I. Direct Blue 75 sample in the
mobile phase or a suitable solvent and filter it through a 0.45 pum syringe filter.

o Injection and Detection: Inject a specific volume of the sample onto the HPLC column.
Detection is typically performed using a UV-Vis or a photodiode array (PDA) detector set
at the Amax of the dye.

o Analysis: The retention time of the main peak corresponds to C.l. Direct Blue 75, and the
area of the peak can be used for quantification. The presence of other peaks indicates
impurities.

Diagrams
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Step 1: First Diazotization & Coupling

Step 2: Second Diazotization & Coupling
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Caption: Synthesis pathway of C.l. Direct Blue 75.
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Caption: Experimental workflow for synthesis and analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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